Cas no 13613-74-6 (Butanedioic-1,4-14C2acid)
Butanedioic-1,4-14C2acid structure
Product Name:Butanedioic-1,4-14C2acid
CAS No:13613-74-6
MF:C4H6O4
MW:122.073124408722
CID:119786
PubChem ID:12998485
Update Time:2025-04-18
Butanedioic-1,4-14C2acid Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic-1,4-14C2acid
- SUCCINIC ACID [1,4-14C]
- [1,4]Naphthochinon-monooxim
- [1,4]naphthoquinone monooxime
- [1,4-14C]maleic anhydride
- [1,4-14C]succinic acid
- [1,4-14C2]Bernsteinsaeure
- [1,4-14C2]succinic acid
- < 1,4-14C(2)> -Bernsteinsaeure
- < 1,4-14C> -Bernsteinsaeure
- 1,4-naphthalenedione
- 4-Hydroxyiminonaphthalen-1(4H)-
- Bernsteinsaeure-< 1,4-14C>
- Maleinsaure-anhydrid 2,5< (14)C>
- Naphthochinon-(1.4)-monoxim
- Naphthoquinone oxime
- p-naphthoquinone oxime
- SUCCINIC ACID, [1,4-14C]
- Succinic acid-carboxy-14C
- (1,4-14C2)Butanedioic acid
- 13613-74-6
- Succinic acid,[1,4-14c]
-
- Inchi: 1S/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)/i3+2,4+2
- InChI Key: KDYFGRWQOYBRFD-NUQCWPJISA-N
- SMILES: O[14C](CC[14C](=O)O)=O
Computed Properties
- Exact Mass: 118.02658
- Monoisotopic Mass: 122.03309265g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 92.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
Butanedioic-1,4-14C2acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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